Cas no 1433203-86-1 (4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid)

• Product Name: 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid
• CAS No: 1433203-86-1
• MF: C₁₁H₆BrNO₃S
• MW: 312.13924074173
• MDL: MFCD25542401
• CID: 1090402
• PubChem ID: 71743608
• Update Time: 2025-05-25

4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid
• 4-?bromo-?2-?(4-?pyridinylcarbonyl)?-3-?Thiophenecarboxylic acid
• 4-bromo-2-(pyridine-4-carbonyl)thiophene-3-carboxylic acid
• SCHEMBL14911832
• CS-D1328
• 1433203-86-1
• 4-Bromo-2-isonicotinoylthiophene-3-carboxylicacid
• DA-23150
• 4-BROMO-2-(4-PYRIDINYLCARBONYL)-3-THIOPHENECARBOXYLIC ACID
• WYZPBVLJJZJVLR-UHFFFAOYSA-N
• A884986
• DTXSID30857347

• MDL： MFCD25542401
• Inchi： 1S/C11H6BrNO3S/c12-7-5-17-10(8(7)11(15)16)9(14)6-1-3-13-4-2-6/h1-5H,(H,15,16)
• InChI Key： WYZPBVLJJZJVLR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(C2C=CN=CC=2)=O)=C1C(=O)O

Computed Properties

• Exact Mass: 310.92518g/mol
• Monoisotopic Mass: 310.92518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid

Introduction to 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid (CAS No. 1433203-86-1)

4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid, identified by the CAS number 1433203-86-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core conjugated with an isonicotinoyl moiety, further functionalized with a bromine substituent and a carboxylic acid group. The unique structural features of this molecule make it a valuable scaffold for the development of novel pharmaceuticals and advanced materials.

The isonicotinoylthiophene backbone of 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid provides a rich chemical platform for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities. The presence of the bromine atom at the 4-position enhances its reactivity, making it a useful intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug design.

The carboxylic acid group at the 3-position of the thiophene ring introduces polarity and potential for further functionalization, such as esterification or amidation, which can modulate solubility, bioavailability, and binding interactions. This structural versatility has positioned 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid as a key intermediate in the synthesis of inhibitors targeting various biological pathways.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in pharmaceutical applications. For instance, derivatives of thiophene have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The brominated isonicotinoylthiophene scaffold has been explored in several studies as a basis for designing small-molecule inhibitors that interact with enzymes and receptors involved in disease mechanisms.

One notable area of research involves the use of 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the reactivity of the bromine substituent, researchers have synthesized libraries of thiophene-based kinase inhibitors that exhibit high binding affinity and selectivity. These inhibitors have been evaluated in preclinical studies, demonstrating potential as therapeutic candidates.

Another emerging application of this compound is in the field of materials science. The conjugated system of the thiophene ring contributes to its electronic properties, making it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The introduction of functional groups like the isonicotinoyl moiety further enhances its utility by allowing for fine-tuning of electronic characteristics through molecular engineering.

The synthesis of 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a thiophene derivative followed by functionalization at the 2-position with an isonicotinoyl group. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible for both academic and industrial applications.

In conclusion, 4-Bromo-2-isonicotinoylthiophene-3-carboxylic acid (CAS No. 1433203-86-1) represents a versatile building block with significant potential across multiple domains. Its structural features enable diverse modifications, making it indispensable in drug discovery programs targeting neurological disorders, cancers, and inflammatory conditions. Additionally, its applications in materials science highlight its importance beyond pharmaceuticals. As research continues to uncover new therapeutic avenues and technological innovations, compounds like this will undoubtedly play a crucial role in advancing scientific understanding and industrial applications.